2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanenitrile

Specification

• CAS No.: 91135-57-8
• Molecular Formula: C11H8N2O2
• Molecular Weight: 200.197
• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)propanenitrile
• Standard InChI: InChI=1S/C11H8N2O2/c1-7(6-12)13-10(14)8-4-2-3-5-9(8)11(13)15/h2-5,7H,1H3
• Standard InChI Key: CCMYZTUSYFAWOI-UHFFFAOYSA-N
• SMILES: CC(C#N)N1C(=O)C2=CC=CC=C2C1=O

Introduction

2-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)propanenitrile is an organic compound that belongs to the class of isoindolines, which are known for their diverse applications in pharmaceuticals and chemical synthesis. Despite its potential importance, detailed information on this specific compound is limited in the available literature. This article aims to provide a comprehensive overview based on related compounds and general principles of organic chemistry.

Synthesis and Applications

The synthesis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanenitrile would likely involve the reaction of a suitable isoindoline derivative with a propanenitrile precursor. This could involve nucleophilic substitution or other organic reactions depending on the starting materials. Applications might include use as an intermediate in pharmaceutical synthesis or as a building block for more complex molecules.

2-(5-Nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetic acid

This compound, with a nitro group on the isoindoline ring, is structurally similar but has different functional groups. It has a molecular formula of C10H6N2O6 and a molecular weight of 250.17 g/mol.

Methyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate

This compound shares the isoindoline core but is linked to a propanoate ester. It has a CAS number of 39739-01-0 and is available from Sigma-Aldrich.

Ethyl 3-(4-aminophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate

This compound includes an aminophenyl group attached to the propanoate backbone, offering additional functionalization possibilities. It has a molecular weight of 338.4 g/mol.

Safety and Handling

While specific safety data for 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanenitrile is not available, compounds with similar structures often require careful handling due to potential toxicity. For example, related compounds like N,N-dimethyl{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]sulfanyl}carbothioamide are classified as harmful if swallowed or in contact with skin.

Data Table: Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
2-(5-Nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetic acid	C10H6N2O6	250.17	-
Methyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate	C12H11NO4	233.22	39739-01-0
Ethyl 3-(4-aminophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate	C19H18N2O4	338.4	6957-96-6, 98844-19-0
N,N-dimethyl{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]sulfanyl}carbothioamide	C12H12N2O2S2	-	6310-32-3